4-[methyl(phenyl)sulfamoyl]-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-[methyl(phenyl)sulfamoyl]-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C26H24N4O4S/c1-30(22-9-3-2-4-10-22)35(32,33)23-15-13-19(14-16-23)24(31)27-26-29-28-25(34-26)21-12-11-18-7-5-6-8-20(18)17-21/h2-4,9-17H,5-8H2,1H3,(H,27,29,31)
• InChI Key: VQQBMRASRXZTTI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC5=C(CCCC5)C=C4
• Molecular Formula: C26H24N4O4S
• Molecular Weight: 488.6 g/mol
• CAS No.: 851095-90-4

Description

This compound features a benzamide core substituted with a methyl(phenyl)sulfamoyl group at the 4-position and a 1,3,4-oxadiazol-2-yl moiety linked to a 5,6,7,8-tetrahydronaphthalen-2-yl group. Its synthesis typically involves coupling reactions between activated carboxylic acid derivatives (e.g., acyl chlorides) and oxadiazole-containing amines. For example, describes a general procedure using 3-(trifluoromethyl)benzoyl chloride and an oxadiazole intermediate under basic conditions, yielding analogs with variations in the benzamide substituent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The following table summarizes key analogues and their structural differences:

Compound Name	Oxadiazole Substituent	Benzamide Substituent	Molecular Formula	Yield (%)	HPLC Purity (%)	Source
Target Compound	5-(5,6,7,8-tetrahydronaphthalen-2-yl)	4-[methyl(phenyl)sulfamoyl]	C₂₇H₂₅N₅O₃S	N/A	N/A	Hypothetical
N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide	3,5-dimethoxyphenyl	4-[methyl(phenyl)sulfamoyl]	C₂₅H₂₃N₅O₅S	N/A	N/A
4-[butyl(ethyl)sulfamoyl]-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	5-chlorothiophen-2-yl	4-[butyl(ethyl)sulfamoyl]	C₂₂H₂₆ClN₅O₃S₂	N/A	N/A
N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide (6)	5,6,7,8-tetrahydronaphthalen-2-yl	3-(trifluoromethyl)	C₂₀H₁₆F₃N₃O₂	15	95.5
4-[benzyl(ethyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide	5-(methoxymethyl)	4-[benzyl(ethyl)sulfamoyl]	C₂₀H₂₂N₄O₅S	N/A	N/A

Stability and Tautomerism

Compounds with thione/thiol tautomerism (e.g., triazoles in ) exhibit stability differences compared to oxadiazoles. The absence of νS-H bands (~2500–2600 cm⁻¹) in the target compound’s analogs confirms preference for the thione form, enhancing oxidative stability .